Cas no 1024696-02-3 ((2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile)

(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile structure

1024696-02-3 structure

Product Name:(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile

CAS No:1024696-02-3

MF:C₁₄H₁₄Cl₂N₂O₂

MW:313.179161548615

MDL:MFCD01567482

CID:4568408

Update Time:2023-04-06

(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-((3,4-DICHLOROPHENYL)AMINO)-2-(2,2-DIMETHYLPROPANOYL)-3-HYDROXYPROP-2-ENENITRILE
- (2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile
- Pentanenitrile, 2-[[(3,4-dichlorophenyl)amino]hydroxymethylene]-4,4-dimethyl-3-oxo-
- MDL： MFCD01567482
- Inchi： 1S/C14H14Cl2N2O2/c1-14(2,3)12(19)9(7-17)13(20)18-8-4-5-10(15)11(16)6-8/h4-6,18,20H,1-3H3
- InChI Key： XLGKSRFWGLPWOL-UHFFFAOYSA-N
- SMILES： C(#N)C(=C(NC1=CC=C(Cl)C(Cl)=C1)O)C(=O)C(C)(C)C

Computed Properties

Exact Mass: 312.043233g/mol
Monoisotopic Mass: 312.043233g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 313.2g/mol
XLogP3: 5
Topological Polar Surface Area: 73.1Å²

(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB162879-1 g	3-((3,4-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)-3-hydroxyprop-2-enenitrile	1024696-02-3		1g	€211.30	2022-06-11
abcr	AB162879-5 g	3-((3,4-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)-3-hydroxyprop-2-enenitrile	1024696-02-3		5g	€377.50	2022-06-11
abcr	AB162879-10 g	3-((3,4-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)-3-hydroxyprop-2-enenitrile	1024696-02-3		10g	€482.50	2022-06-11
Key Organics Ltd	MS-7755-1MG	(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile	1024696-02-3	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-7755-5MG	(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile	1024696-02-3	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-7755-10MG	(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile	1024696-02-3	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-7755-20MG	(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile	1024696-02-3	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-7755-0.5G	(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile	1024696-02-3	>90%	0.5g	£385.00	2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00920040-1g	(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile	1024696-02-3	90%	1g	￥2394.0	2023-04-06
abcr	AB162879-1g	3-((3,4-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)-3-hydroxyprop-2-enenitrile; .	1024696-02-3		1g	€211.30	2024-04-21